N-(4-chlorophenyl)-2-(4-((3-methoxyphenyl)thio)-1-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-2(1H)-yl)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[4-(3-methoxyphenyl)sulfanyl-1-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl]acetamide
• InChI: InChI=1S/C24H18ClN5O3S/c1-33-17-5-4-6-18(13-17)34-23-22-28-29(14-21(31)26-16-11-9-15(25)10-12-16)24(32)30(22)20-8-3-2-7-19(20)27-23/h2-13H,14H2,1H3,(H,26,31)
• InChI Key: PMYFTMZTIZHMNA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)SC2=NC3=CC=CC=C3N4C2=NN(C4=O)CC(=O)NC5=CC=C(C=C5)Cl
• Molecular Formula: C24H18ClN5O3S
• Molecular Weight: 491.9 g/mol

Description

N-(4-chlorophenyl)-2-(4-((3-methoxyphenyl)thio)-1-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-2(1H)-yl)acetamide is a useful research compound. Its molecular formula is C24H18ClN5O3S and its molecular weight is 491.95. The purity is usually 95%.
BenchChem offers high-quality N-(4-chlorophenyl)-2-(4-((3-methoxyphenyl)thio)-1-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-2(1H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-chlorophenyl)-2-(4-((3-methoxyphenyl)thio)-1-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-2(1H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Characterization

Synthetic Pathways

Various synthetic methodologies have been developed for compounds structurally related to N-(4-chlorophenyl)-2-(4-((3-methoxyphenyl)thio)-1-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-2(1H)-yl)acetamide. These include the reaction of specific acid derivatives with amino acid esters via DCC coupling methods and azide coupling methods to yield amino acid derivatives linked to triazoloquinoxaline moieties, demonstrating the versatility of these compounds in synthetic chemistry (Fathalla, 2015).

Structural Modifications

The structural modification of these compounds, such as the introduction of various substituents, has been explored to enhance their biological activities, including anticancer and antimicrobial properties. This showcases the potential of these compounds in the development of novel therapeutic agents (Reddy et al., 2015).

Biological Activities

Anticancer Activity

Compounds derived from 1,2,4-triazolo[4,3-a]-quinoline have demonstrated promising anticancer activities. This is evident from the synthesis and evaluation of new derivatives designed to meet structural requirements essential for exerting cytotoxic effects against various cancer cell lines, highlighting their potential as anticancer agents (Reddy et al., 2015).

Antimicrobial and Antioxidant Properties

The synthesis of acyclic nucleoside analogues from pyrimido[4,5-b]quinolines has shown significant antimicrobial, anti-inflammatory, and antioxidant activities. This indicates the broad spectrum of biological activities that these compounds possess, making them valuable for further pharmaceutical development (El-Gazzar et al., 2009).